4-Piperidinemethanamine, N-(((2S)-7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-1-(2-methoxyphenyl)-
Overview
Description
4-Piperidinemethanamine, N-(((2S)-7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-1-(2-methoxyphenyl)-, also known as 4-Piperidinemethanamine, N-(((2S)-7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-1-(2-methoxyphenyl)-, is a useful research compound. Its molecular formula is C22H27ClN2O3 and its molecular weight is 402.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Piperidinemethanamine, N-(((2S)-7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-1-(2-methoxyphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Piperidinemethanamine, N-(((2S)-7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-1-(2-methoxyphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
246517-66-8 |
|---|---|
Product Name |
4-Piperidinemethanamine, N-(((2S)-7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-1-(2-methoxyphenyl)- |
Molecular Formula |
C22H27ClN2O3 |
Molecular Weight |
402.9 g/mol |
IUPAC Name |
N-[[(3S)-6-chloro-2,3-dihydro-1,4-benzodioxin-3-yl]methyl]-1-[1-(2-methoxyphenyl)piperidin-4-yl]methanamine |
InChI |
InChI=1S/C22H27ClN2O3/c1-26-20-5-3-2-4-19(20)25-10-8-16(9-11-25)13-24-14-18-15-27-21-7-6-17(23)12-22(21)28-18/h2-7,12,16,18,24H,8-11,13-15H2,1H3/t18-/m0/s1 |
InChI Key |
QHLRKDSRGUZHSH-SFHVURJKSA-N |
Isomeric SMILES |
COC1=CC=CC=C1N2CCC(CC2)CNC[C@H]3COC4=C(O3)C=C(C=C4)Cl |
SMILES |
COC1=CC=CC=C1N2CCC(CC2)CNCC3COC4=C(O3)C=C(C=C4)Cl |
Canonical SMILES |
COC1=CC=CC=C1N2CCC(CC2)CNCC3COC4=C(O3)C=C(C=C4)Cl |
synonyms |
BTS 79 018 BTS 79018 BTS-79 018 BTS-79018 BTS79018 |
Origin of Product |
United States |
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